1-(2-Chloroethyl)-4-(methylsulfonyl)piperidine

• Molecular Formula: C8H16ClNO2S
• Molecular Weight: 225.74 g/mol
• IUPAC Name: 1-(2-chloroethyl)-4-methylsulfonylpiperidine
• InChI: InChI=1S/C8H16ClNO2S/c1-13(11,12)8-2-5-10(6-3-8)7-4-9/h8H,2-7H2,1H3
• InChI Key: QNSSRBYXQNOQDJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1CCN(CC1)CCCl

Description

1-(2-Chloroethyl)-4-(methylsulfonyl)piperidine is a useful research compound. Its molecular formula is C8H16ClNO2S and its molecular weight is 225.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(4-(methylsulfonyl)piperidin-1-yl)ethanol (620 mg, 2.99 mmol) and thionyl chloride (1.092 mL, 14.95 mmol) in dichloroethane (5 mL) was heated up at 74° C. for 4 hours. The reaction mixture was concentrated under reduced pressure to provide the crude, to the crude was added THF (10 mL), the grey precipitate was observed and collected. The solid was dried under vacuum for 20 hour to provide the desired product as grey solid (400 mg, 59%). LCMS: m/e 226.1 (M+H)+, 1.00 min (method 6).